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Compound of Interest

Compound Name: D-Moses

Cat. No.: B15569334

Disclaimer: A comprehensive Safety Data Sheet (SDS) for D-Moses (CAS No. 2084850-77-9)
is not readily available as the product is widely listed as discontinued. The following guidance is
based on information from chemical suppliers and general best practices for handling
powdered, biologically active research compounds. Researchers must consult with their
institution's Environmental Health and Safety (EHS) department to conduct a full risk
assessment prior to handling this compound.

D-Moses is a white to beige powder and is the enantiomeric negative control for L-Moses, a
potent and selective inhibitor of the PCAF/GCN5 bromodomain.[1][2] While a cytotoxicity assay
on peripheral blood mononuclear cells showed no observable toxicity at concentrations up to
10 puM, comprehensive toxicological data is lacking.[1] It is classified as a combustible solid and
is considered highly hazardous to water (Water Hazard Class 3). Therefore, caution and
adherence to strict safety protocols are essential.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure when handling D-Moses. The required
level of protection varies depending on the specific task being performed.
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This table provides general guidance. A site-specific risk assessment should be conducted to
determine the exact PPE requirements.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach is crucial for safely managing D-Moses from receipt to disposal.
1. Receipt and Inspection:

e Upon receipt, inspect the package for any signs of damage or leaks.
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Wear a lab coat and nitrile gloves during inspection.[3]
Verify that the primary container is sealed and intact.

If the package is compromised, follow your institution's EHS protocol for handling damaged
chemical packages.

. Storage:

Store D-Moses in a tightly sealed container in a cool, dry, and well-ventilated area. The
recommended storage temperature is 2-8°C.

Store away from sources of ignition as it is a combustible solid.

Due to its high water hazard classification, prevent contact with water and store in a manner
that avoids environmental release.

. Weighing and Handling Powder:

All handling of powdered D-Moses must occur in a designated area within a certified
chemical fume hood or a ventilated balance enclosure to prevent inhalation.[3]

Handle the powder gently with dedicated spatulas to minimize aerosolization.[3]

After weighing, carefully clean the balance and surrounding surfaces. Dispose of any
contaminated cleaning materials as hazardous waste.[3]

. Solution Preparation:
D-Moses is soluble in DMSO at 2 mg/mL.
Conduct all solution preparation inside a chemical fume hood.[3]
Slowly add the solvent to the solid to prevent splashing.[3]

Keep the container sealed or covered as much as possible during dissolution.
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o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.[3]

Disposal Plan

All waste contaminated with D-Moses must be treated as hazardous waste.

o Contaminated Labware: Collect all disposable items (e.g., gloves, pipette tips, weigh boats)
that have come into contact with D-Moses in a designated, sealed hazardous waste
container.[3]

» Non-disposable Glassware: Decontaminate by rinsing with a suitable solvent (e.g., 70%
ethanol). Collect the rinsate as hazardous waste.[3]

o Unused Compound/Solutions: Dispose of any excess solid compound or solutions in
accordance with local, state, and federal regulations for chemical waste. Do not pour down
the drain.

o Empty Containers: Rinse the empty container with a suitable solvent three times, collecting
the rinsate as hazardous waste. Dispose of the container as instructed by your institution's
EHS guidelines.

Visual Workflow Guides

The following diagrams illustrate key safety workflows for handling D-Moses.
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Workflow for Handling D-Moses Powder
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Caption: Step-by-step workflow for the safe handling of D-Moses powder.
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Caption: Decision-making process for responding to a D-Moses spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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